molecular formula C10H9Br3N6 B8365165 2,4-Diamino-6-(2',4',6'-tribromoanilinomethyl)-1,3,5-triazine

2,4-Diamino-6-(2',4',6'-tribromoanilinomethyl)-1,3,5-triazine

Cat. No.: B8365165
M. Wt: 452.93 g/mol
InChI Key: BCCWUZMBQDRYHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Diamino-6-(2',4',6'-tribromoanilinomethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C10H9Br3N6 and its molecular weight is 452.93 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9Br3N6

Molecular Weight

452.93 g/mol

IUPAC Name

6-[(2,4,6-tribromoanilino)methyl]-1,3,5-triazine-2,4-diamine

InChI

InChI=1S/C10H9Br3N6/c11-4-1-5(12)8(6(13)2-4)16-3-7-17-9(14)19-10(15)18-7/h1-2,16H,3H2,(H4,14,15,17,18,19)

InChI Key

BCCWUZMBQDRYHG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Br)NCC2=NC(=NC(=N2)N)N)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Freshly prepared biguanide (6.1 g, 0.06 mole) in methanol (700 ml) was placed in a flask equipped with a stirrer and a soda lime trap to exclude CO2. IV (25.0 g, 0.06 mole) was added all at once through a powder funnel. After the solution was stirred for 10 min at room temperature, a white precipitate began to form. After being stirred for 7.5 h, the mixture was allowed to stand overnight. The crystals were filtered and washed with fresh methanol. They were then slurried with water (250 ml), filtered again, and washed with methanol. A crude yield of 21.9 g (81%) was obtained. It was recrystallized by dissolving 21.8 g in 80 ml of hot DMF (125° C.) and then adding 9 ml of water dropwise. When the solution cooled, white crystals separated. A second crop of crystals was obtained from the filtrate. The total recovery was 15.5 g, a yield of 57% based on the theoretical yield of 27.2 g. An analytical sample with mp of 250°-51° C. was obtained by recrystallizing again from hot DMF and finally washing with cold methanol. Anal. calcd. for C10H9Br3N6 : C, 26.52; H, 2.00; Br, 52.93; N, 18.55. Found: C, 26.52; H, 2.02; Br, 52.71; N, 18.59.
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
IV
Quantity
25 g
Type
reactant
Reaction Step Three

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